Cas no 1690429-07-2 (2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester
• CAS No: 1690429-07-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5295404
• Update Time: 2025-06-09

2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester

• Inchi： 1S/C9H10N2O2/c1-7-6-8(10-11(7)2)4-5-9(12)13-3/h6H,1-3H3
• InChI Key： HGBRILCOTACGOB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1C=C(C)N(C)N=1

Additional information on 2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester

Introduction to 2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester (CAS No. 1690429-07-2)

2-Propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester, identified by its CAS number 1690429-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a propynoic acid moiety and a dimethylpyrazole ring, make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 2-propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester consists of a propynoic acid group linked to a methyl ester, with a 1,5-dimethylpyrazole substituent attached at the 3-position. This arrangement confers upon the molecule distinct electronic and steric properties that can influence its interactions with biological targets. The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Specifically, pyrazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole scaffolds due to their favorable pharmacokinetic profiles and low toxicity. The incorporation of the propynoic acid and methyl ester functional groups into the pyrazole core enhances the molecule's solubility and bioavailability, making it more suitable for therapeutic use. Furthermore, the dimethyl substitution on the pyrazole ring contributes to its stability and reduces potential metabolic degradation.

One of the most compelling aspects of 2-propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester is its potential as a lead compound in drug discovery. Researchers have been exploring its biological activity by evaluating its interactions with various enzymes and receptors. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. The propynoic acid moiety may also contribute to its ability to modulate protein-protein interactions by forming hydrogen bonds or participating in hydrophobic interactions.

The synthesis of 2-propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between propargyl alcohol derivatives and appropriate pyrazole precursors under acidic or basic conditions. The introduction of the methyl ester group typically involves esterification reactions using carboxylic acids or their derivatives in the presence of catalysts such as sulfuric acid or thionyl chloride.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the pyrazole moiety into the propynoic acid backbone with high precision. These techniques not only improve reaction efficiency but also minimize unwanted byproducts, making them ideal for industrial-scale synthesis.

The pharmacological evaluation of 2-propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By blocking CDK activity, this compound may induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the potential application of this compound in treating neurological disorders. Pyrazole derivatives have been reported to cross the blood-brain barrier and exhibit neuroprotective effects against oxidative stress and neuroinflammation. The unique structural features of 2-propynoic acid, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-, methyl ester may enhance its ability to interact with central nervous system targets without causing significant side effects.

In conclusion,2-propynoic acid, methyl ester, CAS no1690429-07, holds significant promise as a therapeutic agent due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound in various therapeutic areas. As synthetic methodologies advance further,this molecule is expected to play an increasingly important role in drug development efforts aimed at addressing unmet medical needs.